Cas no 879551-23-2 (PENTANOIC ACID, 4-METHYL-4-[(PHENYLTHIOXOMETHYL)THIO]-)

• Product Name: PENTANOIC ACID, 4-METHYL-4-[(PHENYLTHIOXOMETHYL)THIO]-
• CAS No: 879551-23-2
• MF: C₁₃H₁₆O₂S₂
• MW: 268.394941329956
• CID: 3480349
• PubChem ID: 86229058
• Update Time: 2025-04-21

PENTANOIC ACID, 4-METHYL-4-[(PHENYLTHIOXOMETHYL)THIO]- Chemical and Physical Properties

Names and Identifiers

• PENTANOIC ACID, 4-METHYL-4-[(PHENYLTHIOXOMETHYL)THIO]-
• 4-Methyl-4-[(phenylthioxomethyl)thio]pentanoic acid
• SCHEMBL12697575
• 879551-23-2
• DTXSID201223045

• Inchi： 1S/C13H16O2S2/c1-13(2,9-8-11(14)15)17-12(16)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,15)
• InChI Key： OCQKOKOTVIBDMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C)(SC(C1=CC=CC=C1)=S)C

Computed Properties

• Exact Mass: 268.05917210Da
• Monoisotopic Mass: 268.05917210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.7Ų